(1)-2-(Acetylamino)-4-mercaptobutyramide

• CAS No.: 93778-44-0
• Molecular Formula: C6H12N2O2S
• Molecular Weight: 176.24 g/mol
• IUPAC Name: 2-acetamido-4-sulfanylbutanamide
• InChI: InChI=1S/C6H12N2O2S/c1-4(9)8-5(2-3-11)6(7)10/h5,11H,2-3H2,1H3,(H2,7,10)(H,8,9)
• InChI Key: KGJSSLCIQCIWPP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(CCS)C(=O)N

Description

(1)-2-(Acetylamino)-4-mercaptobutyramide is a synthetic organic compound featuring an aliphatic butyramide backbone with two key functional groups: an acetylamino (-NHCOCH₃) substituent at the second carbon and a mercapto (-SH) group at the fourth carbon. The amide group (-CONH₂) at the terminal position distinguishes it from carboxylic acid derivatives, enhancing its stability and reducing polarity compared to analogous acids.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1)-2-(Acetylamino)-4-mercaptobutyramide typically involves the reaction of 2-amino-4-mercaptobutyric acid with acetic anhydride. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction conditions often include a solvent such as dichloromethane and a catalyst like pyridine to facilitate the acetylation process.

Industrial Production Methods

In an industrial setting, the production of (1)-2-(Acetylamino)-4-mercaptobutyramide may involve large-scale batch reactors where the reactants are mixed and heated to the required temperature. The reaction mixture is then purified using techniques such as recrystallization or chromatography to obtain the pure compound.

Chemical Reactions Analysis

Types of Reactions

(1)-2-(Acetylamino)-4-mercaptobutyramide undergoes various chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form the corresponding amine.

Substitution: The acetylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Disulfides or sulfonic acids.

Reduction: Corresponding amine.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(1)-2-(Acetylamino)-4-mercaptobutyramide has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential role in biochemical pathways and as a probe for studying enzyme mechanisms.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (1)-2-(Acetylamino)-4-mercaptobutyramide involves its interaction with specific molecular targets. The acetylamino group can form hydrogen bonds with biological molecules, while the mercapto group can participate in redox reactions. These interactions can modulate the activity of enzymes and other proteins, leading to various biological effects.

Comparison with Similar Compounds

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Functional Groups	Notable Properties/Reactivity
(1)-2-(Acetylamino)-4-mercaptobutyramide	C₆H₁₁N₂O₂S	~191.23 (estimated)	Not provided	Acetylamino, mercapto, amide	Thiol reactivity, amide stability
(S)-2-Amino-4-mercaptobutyric Acid	C₄H₉NO₂S	135.18	6027-13-0	Amino, mercapto, carboxylic acid	High polarity, redox sensitivity
2-(Acetylamino)-3-[3',5'-di(t-Bu)-4'-OH]propanoic Acid	C₂₀H₃₁NO₄	349.47	Not provided	Acetylamino, phenolic, tert-butyl	Steric hindrance, redox dimerization
4-(Acetylamino)-5-chloro-2-methoxybenzamide	C₁₆H₂₄ClN₃O₃	341.83	5608-13-9	Acetylamino, chloro, methoxy, amide	Lipophilic, analytical standard use

Research Findings and Implications

• Redox Reactivity: The unexpected dimerization of tert-butyl-substituted acetylamino compounds () highlights the need to evaluate steric and electronic environments when designing synthetic routes for thiol-containing analogs like the target compound .
• Thiol Handling: Safety data for (S)-2-Amino-4-mercaptobutyric acid () emphasize the importance of inert atmospheres and antioxidants to prevent disulfide formation, a consideration applicable to the target compound’s storage and use .
• Analytical Benchmarking: The pharmacopoeia status of 4-(Acetylamino)-5-chloro-2-methoxybenzamide () suggests that rigorous purity standards and chromatographic methods could be adapted for quality assessment of the target compound .